2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139002337-5g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 95% | 5g |
$318.15 | 2023-09-01 | |
| Alichem | A139002337-10g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 95% | 10g |
$501.38 | 2023-09-01 | |
| Fluorochem | 209491-5g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| Fluorochem | 209491-10g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 95% | 10g |
￡280.00 | 2022-03-01 | |
| TRC | B424145-50mg |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B424145-100mg |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B424145-500mg |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 500mg |
$ 115.00 | 2022-06-07 | ||
| Chemenu | CM169909-5g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 95% | 5g |
$192 | 2021-08-05 | |
| Chemenu | CM169909-10g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 95% | 10g |
$299 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054616-1g |
1-(Cyclopentylmethyl)piperazine |
82500-22-9 | 1g |
1446.0CNY | 2021-08-03 |
Audited Supplier
1-(Cyclopentylmethyl)piperazine (CAS No. 82500-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as CMPP in abbreviated form, belongs to the class of piperazine derivatives, which are widely utilized in drug discovery and material science. Its molecular formula, C10H20N2, highlights its potential for diverse applications, particularly in the synthesis of bioactive molecules.
The growing interest in 1-(Cyclopentylmethyl)piperazine is driven by its role as a versatile building block in medicinal chemistry. Researchers are increasingly exploring its utility in designing central nervous system (CNS) therapeutics, given the piperazine moiety's affinity for neurotransmitter receptors. Recent studies have also investigated its potential in catalysis and polymer modification, aligning with the broader trend of sustainable chemistry. Users frequently search for terms like "CMPP solubility", "1-(Cyclopentylmethyl)piperazine synthesis", and "CAS 82500-22-9 applications", reflecting the compound's multidisciplinary relevance.
From a structural perspective, 1-(Cyclopentylmethyl)piperazine features a cyclopentyl group attached to a piperazine ring via a methylene bridge. This configuration enhances its lipophilicity, making it valuable for optimizing drug permeability—a critical factor in blood-brain barrier (BBB) penetration. Such properties are particularly relevant to current research on neurodegenerative diseases, a hot topic in 2024. Analytical techniques like NMR spectroscopy and HPLC purity testing are commonly employed to characterize this compound, addressing frequent queries about "CMPP analytical methods".
In industrial contexts, CAS 82500-22-9 is often discussed alongside custom synthesis and scale-up challenges. Manufacturers emphasize the need for high-purity grades (>98%) to meet pharmaceutical standards, as impurities can significantly impact downstream applications. The compound's stability under various pH conditions is another area of interest, with searches for "1-(Cyclopentylmethyl)piperazine storage" and "thermal degradation profile" rising in specialty chemical forums.
Emerging trends also link 1-(Cyclopentylmethyl)piperazine to green chemistry initiatives. Its potential as a ligand in transition-metal catalysis supports atom-efficient reactions, reducing waste generation. This aligns with the increasing demand for eco-friendly synthetic routes, a dominant theme in recent ACS and RSC publications. Furthermore, computational chemists are modeling its interactions with biological targets using molecular docking simulations, addressing popular searches about "CMPP drug design" and "in silico ADMET prediction".
Quality control remains paramount when working with 82500-22-9. Reputable suppliers provide detailed certificates of analysis (CoA) covering residual solvents, heavy metals, and chiral purity—key metrics for regulatory compliance. Discussions on patent landscapes reveal its inclusion in several proprietary formulations, particularly for G-protein-coupled receptor (GPCR) modulators. These aspects respond to frequent queries about "CMPP intellectual property status" and "generic synthesis pathways" in professional networks.
Looking ahead, the trajectory for 1-(Cyclopentylmethyl)piperazine research appears robust. Its adaptability in fragment-based drug discovery and compatibility with continuous flow chemistry systems position it as a compound of enduring value. As the scientific community prioritizes structure-activity relationship (SAR) studies, this piperazine derivative will likely remain a focal point for innovation in heterocyclic chemistry.
